![molecular formula C18H16FN3O3 B5768067 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methoxyphenyl)propanamide](/img/structure/B5768067.png)
3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methoxyphenyl)propanamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methoxyphenyl)propanamide typically involves multi-step reactions starting from phenyl/aryl/aralkyl/heterocyclic organic acids. These are transformed into esters, then hydrazides, and finally into oxadiazol derivatives. For instance, compounds with similar structures have been synthesized by stirring 5-substituted-1,3,4-oxadiazol derivatives with halogenated precursors in the presence of N,N-dimethylformamide (DMF) and sodium hydride (NaH) (Aziz‐ur‐Rehman et al., 2016).
Molecular Structure Analysis
The molecular structure of these compounds is typically elucidated using spectroscopic methods such as 1H-NMR, IR, and mass spectral data. Such analyses confirm the presence of the 1,2,4-oxadiazole moiety, which is central to the compound's properties and biological activities (Aziz‐ur‐Rehman et al., 2016).
Chemical Reactions and Properties
Chemical reactions involving 1,2,4-oxadiazole derivatives can include nucleophilic substitution, where a halogen atom in the ring is replaced by a nucleophile such as fluoride. This process is used in the synthesis of radiotracers, demonstrating the versatility of oxadiazole derivatives in chemical synthesis (R. Katoch-Rouse & A. Horti, 2003).
Physical Properties Analysis
The physical properties of 1,2,4-oxadiazole derivatives, including those similar to this compound, often relate to their crystalline structure, which can be determined through X-ray crystallography. Such studies help in understanding the compound's stability, reactivity, and potential for forming solid-state materials with specific characteristics (C. Sanjeevarayappa et al., 2015).
Chemical Properties Analysis
The chemical properties of these compounds, including reactivity and stability, are influenced by the oxadiazole ring. This moiety is known for its electron-withdrawing nature, affecting the compound's interaction with biological targets and its potential for bioactivity. The presence of substituents like fluorophenyl and methoxyphenyl groups further modulates these properties, tailoring the compound's affinity for various receptors and enzymes (K. Parikh & D. Joshi, 2014).
properties
IUPAC Name |
3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O3/c1-24-15-9-5-4-8-14(15)20-16(23)10-11-17-21-18(22-25-17)12-6-2-3-7-13(12)19/h2-9H,10-11H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBFKXUYPHJIOPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CCC2=NC(=NO2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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